Cas no 2229112-13-2 (1-(1-Bromopropan-2-yl)-3-methanesulfonylbenzene)

• Product Name: 1-(1-Bromopropan-2-yl)-3-methanesulfonylbenzene
• CAS No: 2229112-13-2
• MF: C₁₀H₁₃BrO₂S
• MW: 277.178021192551
• CID: 5758991
• PubChem ID: 165707507
• Update Time: 2025-05-23

1-(1-Bromopropan-2-yl)-3-methanesulfonylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-bromopropan-2-yl)-3-methanesulfonylbenzene
• EN300-2005111
• 2229112-13-2
• 1-(1-Bromopropan-2-yl)-3-methanesulfonylbenzene

• Inchi： 1S/C10H13BrO2S/c1-8(7-11)9-4-3-5-10(6-9)14(2,12)13/h3-6,8H,7H2,1-2H3
• InChI Key： IMLJLZSZWUEFPA-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C=CC=C(C=1)S(C)(=O)=O

Computed Properties

• Exact Mass: 275.98196g/mol
• Monoisotopic Mass: 275.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-(1-Bromopropan-2-yl)-3-methanesulfonylbenzene

Introduction to 1-(1-Bromopropan-2-yl)-3-methanesulfonylbenzene (CAS No. 2229112-13-2)

1-(1-Bromopropan-2-yl)-3-methanesulfonylbenzene, identified by the CAS number 2229112-13-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a brominated propyl group and a methanesulfonyl substituent on a benzene ring, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 1-(1-Bromopropan-2-yl)-3-methanesulfonylbenzene consists of a benzene core substituted at the 3-position with a methanesulfonyl group (-SO₂CH₃) and at the 1-position with a 1-bromopropane chain (-CH₂CH₂CH₂Br). This bifunctional nature allows for diverse chemical modifications, making it a versatile building block in drug discovery and development. The presence of the bromine atom enhances its reactivity, facilitating nucleophilic substitution reactions that are crucial for constructing more complex molecular architectures.

In recent years, 1-(1-Bromopropan-2-yl)-3-methanesulfonylbenzene has been explored as a key intermediate in the synthesis of novel therapeutic agents. Its structural features are particularly relevant in the development of small-molecule inhibitors targeting various biological pathways. For instance, researchers have utilized this compound to create derivatives with potential applications in oncology, neurology, and anti-inflammatory therapies. The methanesulfonyl group, in particular, is known for its ability to enhance binding affinity and metabolic stability in drug candidates.

One of the most compelling aspects of 1-(1-Bromopropan-2-yl)-3-methanesulfonylbenzene is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By incorporating this compound into drug design, chemists have been able to develop potent inhibitors that selectively target specific kinases. For example, studies have shown that derivatives of 1-(1-Bromopropan-2-yl)-3-methanesulfonylbenzene can exhibit inhibitory activity against tyrosine kinases, which are overactive in many cancer types. This has opened up new avenues for developing targeted therapies with improved efficacy and reduced side effects.

Furthermore, the bromine atom in 1-(1-Bromopropan-2-yl)-3-methanesulfonylbenzene serves as a versatile handle for further functionalization. It can be easily replaced by other groups through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, allowing for the construction of heterocyclic compounds and other complex structures. These reactions are fundamental in modern drug synthesis, enabling the creation of molecules with tailored properties.

The pharmaceutical industry has also shown interest in 1-(1-Bromopropan-2-yl)-3-methanesulfonylbenzene for its potential use in developing treatments for neurological disorders. Research has indicated that certain derivatives of this compound may interact with neurotransmitter receptors, offering possibilities for addressing conditions like Alzheimer's disease and Parkinson's disease. The ability to modify both the propyl and sulfonyl groups provides chemists with the flexibility to fine-tune pharmacological profiles, optimizing bioavailability and target specificity.

From a synthetic chemistry perspective, 1-(1-Bromopropan-2-yl)-3-methanesulfonylbenzene exemplifies the importance of functional group interplay in drug design. The combination of electrophilic and nucleophilic sites within its structure allows for multiple synthetic pathways, each offering distinct advantages depending on the desired outcome. This versatility has made it a staple in medicinal chemistry libraries, where researchers continuously explore new methods to leverage its reactivity.

Recent advancements in computational chemistry have further enhanced the utility of 1-(1-Bromopropan-2-yl)-3-methanesulfonylbenzene. Molecular modeling studies have helped predict how different derivatives might behave within biological systems, allowing for more informed decision-making during drug development. These simulations can identify promising candidates before they enter costly and time-consuming experimental phases, streamlining the process from discovery to clinical trials.

The environmental impact of using 1-(1-Bromopropan-2-yl)-3-methanesulfonylbenzene as an intermediate is also an area of growing interest. Modern synthetic protocols emphasize green chemistry principles, aiming to minimize waste and reduce hazardous byproducts. Researchers are exploring catalytic methods that improve efficiency while being more sustainable, ensuring that pharmaceutical production remains environmentally responsible.

In conclusion, 1-(1-Bromopropan-2-yl)-3-methanesulfonylbenzene (CAS No. 2229112-13-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features enable diverse chemical modifications, making it indispensable in synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications and synthetic strategies, 1-(1-Bromopropan-2-yl)-3-methanesulfonylbenzene is poised to remain at the forefront of medicinal chemistry innovation.